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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

cat. No.: B182512

An In-depth Technical Guide to Dimethyl 5-aminoisophthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 5-aminoisophthalate is an aromatic organic compound that serves as a crucial
intermediate in the synthesis of a variety of chemicals.[1][2] Due to its bifunctional nature,
containing both amine and diester groups, it is a versatile building block in the agrochemical,
pharmaceutical, and dyestuff industries.[2][3] Its formal IUPAC name is dimethyl 5-
aminobenzene-1,3-dicarboxylate.[2][4][5] This guide provides a comprehensive overview of its
chemical and physical properties, detailed synthesis protocols, and known applications, tailored
for professionals in research and development.

Chemical and Physical Properties

The fundamental properties of Dimethyl 5-aminoisophthalate are summarized below. This
data is essential for its handling, characterization, and use in synthetic chemistry.
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Property Value Reference(s)
dimethyl 5-aminobenzene-1,3-

IUPAC Name ) [1][2]14]
dicarboxylate
3,5-Dicarbomethoxyaniline, 5-

Synonyms Aminoisophthalic acid dimethyl  [4][5]
ester

CAS Number 99-27-4 [1112]14]

Molecular Formula C10H11NOa4 [1112114]

Molecular Weight 209.20 g/mol [4]
White to off-white crystalline

Appearance , [11[6]
solid/powder

Melting Point 178-181 °C [31[6]

Boiling Point 178-180 °C [3]

Density (Predicted)

1.248 + 0.06 g/cm?3

[3]

pKa (Predicted) 2.31+£0.10 [3]
Soluble in chloroform, ethyl

Solubility acetate, dichloromethane; [31[7]
Insoluble in water, methanol
DEKPYXUDJRABNK-

InChl Key [1][4]
UHFFFAOYSA-N
COC(=0)C1=CC(=CC(=C1)N)

SMILES [1][2]

C(=0)0C

Synthesis and Experimental Protocols

Dimethyl 5-aminoisophthalate is typically synthesized via the reduction of its nitro-substituted

precursor, Dimethyl 5-nitroisophthalate, or by the direct esterification of 5-aminoisophthalic

acid. Several detailed methods have been reported.
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Logical Workflow for Synthesis

The general approach to synthesizing Dimethyl 5-aminoisophthalate involves either the
reduction of a nitro group or the esterification of a carboxylic acid, as illustrated in the diagram

below.

Synthesis Pathways

Dimethyl 5-nitroisophthalate

Hz, Me[iH/HCI

Method 1: Catalytic
Hydrogenation (Pd/C)

HCOOH/EtsN

Method 2: Catalytic
Reduction (Fe203)

Dimethyl 5-aminoisophthalate

5-Aminoisophthalic Acid

MeOH

\

Method 3: Fischer
Esterification (H2SO4)

Click to download full resolution via product page

General synthesis strategies for Dimethyl 5-aminoisophthalate.

Protocol 1: Catalytic Hydrogenation of Dimethyl 5-

nitroisophthalate

This method involves the reduction of the nitro group of Dimethyl 5-nitroisophthalate using

palladium on carbon (Pd/C) as a catalyst.[3]

Materials:

» Dimethyl 5-nitroisophthalate (1 equivalent, e.g., 95.7g, 0.4 mol)

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b182512?utm_src=pdf-body
https://www.benchchem.com/product/b182512?utm_src=pdf-body-img
https://www.benchchem.com/product/b182512?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-and-apply-dimet-id146079.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

5% Palladium on Carbon (Pd/C) (e.g., 89)

Methanol (MeOH) (e.g., 0.8 L)

2M Hydrochloric Acid (HCI) (e.g., 0.3 L)

2M Sodium Hydroxide (NaOH)

Deionized Water

Procedure:

e Charge a 2L hydrogenation vessel equipped with a mechanical stirrer and thermometer with
Dimethyl 5-nitroisophthalate, 5% Pd/C, methanol, and 2M HCI.

e Purge the resulting suspension with nitrogen gas.

o Conduct the hydrogenation reaction at a temperature of 45 to 55 °C under mechanical
stirring.

o Upon reaction completion, filter the suspension to remove the insoluble residue (catalyst).
e Adjust the pH of the filtrate to 10 using 2M NaOH.
e The crystallized solid product is recovered by filtration.

o Wash the product with deionized water and dry under vacuum over P20s to yield Dimethyl
5-aminoisophthalate (yield: ~92%).[3]

Protocol 2: Iron-Catalyzed Reduction of a Nitro
Compound

This protocol uses an iron oxide-based catalyst for the reduction.[3]
Materials:

¢ Nitro precursor (e.g., Dimethyl 5-nitroisophthalate) (1 equivalent, 0.5 mmol)
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Fe203/NGr@C-catalyst (50 mg, 5 mol% Fe)

Dry Tetrahydrofuran (THF) (5 mL)

Formic acid/Triethylamine (HCOOH/EtsN) mixture (5:2 ratio, 3.5 equivalents HCOOH)
Ethyl Acetate

Anhydrous Sodium Sulfate (Na2S0a4)

Silica for column chromatography

n-hexane

Procedure:

Add the Fe203/NGr@C-catalyst and dry THF to an oven-dried pressure tube.
Sequentially add the nitro compound and the HCOOH/EtsN mixture.

Flush the pressure tube with argon gas, seal it, and heat the reaction to 120 °C for 20-24
hours.

After completion, cool the mixture to room temperature and dilute it with ethyl acetate.
Filter out the catalyst and wash it with ethyl acetate.
Concentrate the filtrate containing the product.

Purify the crude product by column chromatography on silica gel, using an n-hexane-ethyl
acetate mixture as the eluent.

Combine the fractions containing the product and dry them over anhydrous Na=SOa.

Remove the solvent under vacuum to obtain the final product, Dimethyl 5-
aminoisophthalate.[3]
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Protocol 3: Fischer Esterification of 5-Aminoisophthalic
Acid

This method involves the direct esterification of 5-aminoisophthalic acid using methanol and an
acid catalyst.[3]

Materials:

5-Aminoisophthalic acid (1 equivalent, e.g., 1.0 g, 5.52 mmol)
e Methanol (10 mL)

e Concentrated Sulfuric Acid (H2S0Oa4) (catalytic amount)

o Ethyl Acetate (EtOAC)

» Sodium Bicarbonate solution

e Brine

e Anhydrous Sodium Sulfate (Na2SOa)

Procedure:

» Dissolve 5-aminoisophthalic acid in methanol.

e Add a catalytic amount of concentrated H2SOa to the solution.
e Reflux the mixture at 90 °C overnight.

o After cooling, remove the solvent (methanol).

o Dissolve the residue in ethyl acetate (15 mL).

e Wash the organic solution sequentially with sodium bicarbonate solution (2 x 15 mL) and
brine (2 x 15 mL).

e Dry the organic layer over anhydrous NazSOa.
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e Remove the solvent under vacuum to afford Dimethyl 5-aminoisophthalate.[3]

Applications in Research and Drug Development

Dimethyl 5-aminoisophthalate is primarily valued as a synthetic intermediate.[6] Its
applications span several areas:

o Pharmaceuticals: It serves as a raw material for various drug intermediates.[3] The presence
of an aniline moiety and two ester groups allows for diverse subsequent chemical
transformations to build complex bioactive molecules.

o Dyestuffs: The aromatic amine structure makes it a suitable precursor for the synthesis of
azo dyes and other colorants.[2]

o Material Science: It is used in the production of specialty polymers and resins.[6] For
example, it has been used to create luminescent coordination polymers.[2][7]

o Chemosensors: Recent research has demonstrated its use as a foundational scaffold for
developing fluorescent chemosensors. A derivative of Dimethyl 5-aminoisophthalate has
been synthesized to create a highly selective sensor for the detection of Cu2* ions.[8]

Biological Activity and Signaling Pathways

Based on available scientific literature, Dimethyl 5-aminoisophthalate is not known to be a
biologically active molecule that directly interacts with or modulates specific cellular signaling
pathways. Its primary role in the life sciences is as a precursor or building block in the chemical
synthesis of more complex, potentially bioactive compounds.[3][8] Searches for direct
biological activity or pathway modulation did not yield specific results for this compound.
Therefore, its utility in drug development is as a starting material rather than an active
pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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